1-[1-(5-Nitro-pyridin-2-yl)-1H-benzoimidazol-2-yl]-piperidin-4-ol

• IUPAC Name: 1-[1-(5-nitropyridin-2-yl)benzimidazol-2-yl]piperidin-4-ol
• InChI: InChI=1S/C17H17N5O3/c23-13-7-9-20(10-8-13)17-19-14-3-1-2-4-15(14)21(17)16-6-5-12(11-18-16)22(24)25/h1-6,11,13,23H,7-10H2
• InChI Key: TXSQRUIZZWLEJU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=NC3=CC=CC=C3N2C4=NC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol

Description

1-[1-(5-Nitro-pyridin-2-yl)-1H-benzoimidazol-2-yl]-piperidin-4-ol is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as NVP-BEZ235 and is a dual inhibitor of the phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) signaling pathways. NVP-BEZ235 has been studied for its potential use in cancer treatment and other diseases related to the PI3K/mTOR pathway.

Mechanism of Action

NVP-BEZ235 is a dual inhibitor of the 1-[1-(5-Nitro-pyridin-2-yl)-1H-benzoimidazol-2-yl]-piperidin-4-ol and mTOR signaling pathways. These pathways are involved in a variety of cellular processes, including cell growth, proliferation, and survival. By inhibiting these pathways, NVP-BEZ235 can induce cell death in cancer cells and prevent the growth and spread of tumors.
Biochemical and Physiological Effects:
NVP-BEZ235 has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed to supply tumors with nutrients and oxygen. NVP-BEZ235 has also been shown to enhance the efficacy of other cancer therapies, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One advantage of NVP-BEZ235 is its specificity for the 1-[1-(5-Nitro-pyridin-2-yl)-1H-benzoimidazol-2-yl]-piperidin-4-ol/mTOR pathway, making it a targeted therapy for cancer. Additionally, it has been shown to have a favorable safety profile in preclinical studies. However, there are limitations to its use in lab experiments, including its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of NVP-BEZ235. One area of research is the identification of biomarkers that can predict response to NVP-BEZ235 treatment. Additionally, there is interest in developing combination therapies that can enhance the efficacy of NVP-BEZ235 in cancer treatment. Finally, there is ongoing research into the potential use of NVP-BEZ235 in other diseases, such as neurodegenerative disorders and autoimmune diseases.
Conclusion:
NVP-BEZ235 is a promising compound for the treatment of cancer and other diseases related to the 1-[1-(5-Nitro-pyridin-2-yl)-1H-benzoimidazol-2-yl]-piperidin-4-ol/mTOR pathway. Its specificity and favorable safety profile make it an attractive candidate for further development. Ongoing research into its mechanism of action and potential uses in other diseases will continue to shed light on its therapeutic potential.

Scientific Research Applications

NVP-BEZ235 has been extensively studied for its potential use in cancer treatment. The 1-[1-(5-Nitro-pyridin-2-yl)-1H-benzoimidazol-2-yl]-piperidin-4-ol/mTOR pathway is known to be dysregulated in many types of cancer, making it an attractive target for drug development. NVP-BEZ235 has been shown to inhibit the growth of cancer cells both in vitro and in vivo, making it a promising candidate for further development as a cancer therapy.